Cas no 104538-42-3 (Propanamide, N-[2-(decylthio)ethyl]-)

• Product Name: Propanamide, N-[2-(decylthio)ethyl]-
• CAS No: 104538-42-3
• MF: C₁₅H₃₁NOS
• MW: 273.477743387222
• CID: 1143803
• Update Time: 2024-07-26

Propanamide, N-[2-(decylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[2-(decylthio)ethyl]-

• Inchi： 1S/C15H31NOS/c1-3-5-6-7-8-9-10-11-13-18-14-12-16-15(17)4-2/h3-14H2,1-2H3,(H,16,17)
• InChI Key： SQIBRZBCMVCYDJ-UHFFFAOYSA-N
• SMILES： C(NCCSCCCCCCCCCC)(=O)CC

Computed Properties

• Exact Mass: 273.21283

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 423.9±28.0 °C(Predicted)
• PSA: 29.1
• pka: 15.93±0.46(Predicted)